Cas no 2085689-78-5 (ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate)

ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate structure

2085689-78-5 structure

Product Name:ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate

CAS No:2085689-78-5

Molecular Formula:C₁₀H₁₁N₃O₃

Molecular Weight:221.212641954422

CID:5310299

ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate Properties

Names and Identifiers

- ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate
- ethyl 6-methyl-8-oxo-7,8-dihydroimidazo[1,2-a]pyrazine-2-carboxylate
- ETHYL 6-METHYL-8-OXO-7H-IMIDAZO[1,2-A]PYRAZINE-2-CARBOXYLATE
- InChIKey： VFDYQEXYFFVOPT-UHFFFAOYSA-N
- Inchi： 1S/C10H11N3O3/c1-3-16-10(15)7-5-13-4-6(2)11-9(14)8(13)12-7/h4-5H,3H2,1-2H3,(H,11,14)
- SMILES： O(CC)C(C1=CN2C=C(C)NC(C2=N1)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Heavy Atom Count: 16
Complexity: 353
XLogP3: 0.4
Topological Polar Surface Area: 73.2

ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Life Chemicals	F6660-4692-2μmol	ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate	2085689-78-5		2μmol	$57.0	2023-09-07

ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate Related Literature

1. Contents

New J. Chem., 2006,30, 1351-1362
2. Intramolecular radical hydrosilylation — the first radical 5-endo-dig cyclisation†

Stephan Amrein,Armido Studer Chem. Commun., 2002, 1592-1593
3. Apparatus, etc.

Analyst, 1917,42, 347-350
4. Caput mortuum: spectroscopic and structural studies of an ancient pigment

Howell G. M. Edwards,Ray L. Frost,J. Theo Kloprogge,Paul S. Middleton Analyst, 2002,127, 536-541
5. Heterocyclic compounds from urea derivatives. Part IX. Addition products of diaminoguanidine and isothiocyanate esters, and their cyclisation

J. Chem. Soc. C, 1966, 1-5
6. MD simulations and QM/MM calculations show that single-site mutations of cytochrome P450BM3 alter the active site’s complexity and the chemoselectivity of oxidation without changing the active species†

Kshatresh Dutta Dubey,Binju Wang,Manu Vajpai,Sason Shaik Chem. Sci., 2017,8, 5335-5344
7. Electrocatalytic oxidation and determination of ceftriaxone sodiumantibiotic in pharmaceutical samples on a copper hexacyanoferrate nanostructure

Mir Reza Majidi,Karim Asadpour-Zeynali Anal. Methods, 2011,3, 646-652
8. Aerobic oxidation and oxidative esterification of alcohols through cooperative catalysis under metal-free conditions†

Mina Ghahremani,Hojatollah Vali,Rosaria Ciriminna,Mario Pagliaro Chem. Commun., 2021,57, 8897-8900
9. Stereocontrolled syntheses of α-C-mannosyltryptophan and its analogues

Yuya Koide,Shigeo Kajii,Kyoko Wada,Miyuki Ishikawa,Minoru Isobe Org. Biomol. Chem., 2005,3, 687-700
10. Equilibrium adsorption of linear and branched C6 alkanes on silicalite-1 studied by the tapered element oscillating microbalance

W. Zhu,F. Kapteijn,B. van der Linden,J. A. Moulijn Phys. Chem. Chem. Phys., 2001,3, 1755-1761

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrazin-8-ones

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